2-Bromo-6-tert-butyl-4-methylphenol
Overview
Description
2-Bromo-6-tert-butyl-4-methylphenol is a chemical compound with the CAS number 1516-93-4 . It belongs to the categories of Halogenated Benzenes, Other Cyclic Compounds, and Phenol and Impurities . The molecular weight of this compound is approximately 243.14 .
Molecular Structure Analysis
The InChI key for 2-Bromo-6-tert-butyl-4-methylphenol is AKUQXFHQPACGKR-UHFFFAOYSA-N . This key can be used to look up the compound in various chemical databases and obtain more detailed structural information.Physical And Chemical Properties Analysis
The molecular weight of 2-Bromo-6-tert-butyl-4-methylphenol is approximately 243.14Scientific Research Applications
Pharmaceutical Intermediates
2-Bromo-6-tert-butyl-4-methylphenol is used as a pharmaceutical intermediate . Pharmaceutical intermediates are compounds that are used in the production of active pharmaceutical ingredients.
Medicine
This compound is also used directly in medicine . However, the specific medicinal applications are not detailed in the available resources.
Production of Dibenzofuran Derivatives
When 2-Bromo-6-tert-butyl-4-methylphenol is treated with potassium ferricyanide in benzene, 1,4-dihydro-4-bromo-2,4,6,8-tetra-tert-butyl-1-oxodibenzofuran is yielded with a small amount of 2,4,6,8-tetra-tert-butyldibenzofuran . These dibenzofuran derivatives could have potential applications in various fields, including organic synthesis and materials science.
Antioxidant for Cosmetics
Similar compounds like 2,6-Di-tert-butyl-4-methylphenol are used as antioxidants in cosmetics . Given the structural similarity, it’s possible that 2-Bromo-6-tert-butyl-4-methylphenol could have similar applications.
Antioxidant for Vitamins
2,6-Di-tert-butyl-4-methylphenol is also used as an antioxidant for vitamins . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Fuel Additive in the Petroleum Industry
Another potential application of 2-Bromo-6-tert-butyl-4-methylphenol could be as a fuel additive in the petroleum industry . Fuel additives are compounds that are added to improve the quality and efficiency of fuels.
Mechanism of Action
Target of Action
It is structurally similar to butylated hydroxytoluene (bht), which acts as a synthetic analog of vitamin e .
Mode of Action
Like BHT, 2-Bromo-6-tert-butyl-4-methylphenol may act as a terminating agent that suppresses autoxidation, a process whereby unsaturated organic compounds are attacked by atmospheric oxygen . It stops this autocatalytic reaction by converting peroxy radicals to hydroperoxides .
Biochemical Pathways
Based on its structural similarity to bht, it may influence pathways related to oxidative stress and apoptosis .
Result of Action
Metabolites of bht, a structurally similar compound, have been reported to induce dna strand breaks and internucleosomal dna fragmentation, a characteristic of apoptosis, in cultured cells .
Action Environment
Environmental factors such as temperature, pH, and the presence of other compounds can influence the action, efficacy, and stability of 2-Bromo-6-tert-butyl-4-methylphenol. For instance, it may be incorporated into the bromobutyl rubber (BIIR) matrix to enhance the overall thermo-reversibility of dicyclopentadiene dicarboxylic acid (DCPDCA) cross-linked BIIR .
properties
IUPAC Name |
2-bromo-6-tert-butyl-4-methylphenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrO/c1-7-5-8(11(2,3)4)10(13)9(12)6-7/h5-6,13H,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKUQXFHQPACGKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Br)O)C(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80450968 | |
Record name | 2-bromo-4-methyl-6-tert-butylphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80450968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1516-93-4 | |
Record name | 2-bromo-4-methyl-6-tert-butylphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80450968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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